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Molecular Mechanism of Action

The table below details the core components involved in isopyrazam's activity:

Component Description Role in Isopyrazam Inhibition

Target Enzyme Succinate Dehydrogenase (SDH) or

Succinate Ubiquinone
Oxidoreductase [1]

Key enzyme in both the Krebs cycle

(catabolism) and the mitochondrial electron
transport chain [1].

Target
Complex

Mitochondrial Complex II [2] Site of the enzyme's function in the electron
transport chain.

Fungicide
Class

Succinate Dehydrogenase Inhibitor
(SDHI) [1] [2]

Fungicides classified in FRAC Group 7
share this mode of action [2].

Molecular
Target Site

Ubiquinone-binding (Qp) site [1] [2] Isopyrazam binds to this pocket, physically
blocking ubiquinone from interacting with

the complex [1].

Primary Effect Inhibition of cellular respiration [1] [2] Disruption of electron transport halts ATP

production, starving the fungus of energy
[1].
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The following diagram illustrates the mechanism of action within the fungal cell:
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The inhibitory pathway of Isopyrazam on fungal respiration.

Fungal Resistance and Management

Repeated use of SDHI fungicides like isopyrazam exerts high selection pressure, leading to resistant fungal

populations. The primary molecular resistance mechanism involves mutations in the genes encoding the
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SDH enzyme subunits (SdhB, SdhC, and SdhD) [1]. These mutations alter the Qp site's structure, reducing

the binding affinity of the fungicide [1].

The Fungicide Resistance Action Committee (FRAC) classifies SDHIs as medium to high resistance risk.

Key management strategies include [2]:

Application Limits: A maximum of two applications per crop for cereals and grapes.

Use of Mixtures: SDHIs must be applied in a mixture with a fungicide from a different FRAC group
(e.g., a Demethylation Inhibitor, or DMI).

Preventive Application: Fungicides should be used preventively, not curatively, when disease
pressure is low.

Isopyrazam's specific action makes it a valuable tool for crop protection, but its long-term efficacy depends

on adherence to scientifically backed resistance management strategies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Molecular Mechanisms of Succinate Dehydrogenase ... [online-rpd.org]

2. Succinate dehydrogenase inhibitor (SDHI) [Group 7 ... [resistance.nzpps.org]

To cite this document: Smolecule. [how does isopyrazam inhibit fungal respiration]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b659206#how-does-

isopyrazam-inhibit-fungal-respiration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.online-rpd.org/journal/view.php?number=1669
https://www.online-rpd.org/journal/view.php?number=1669
https://resistance.nzpps.org/index.php?p=fungicides/sdhi
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.smolecule.com/products/s659206?utm_src=pdf-custom-synthesis
https://www.online-rpd.org/journal/view.php?number=1669
https://resistance.nzpps.org/index.php?p=fungicides/sdhi
https://www.smolecule.com/products/b659206#how-does-isopyrazam-inhibit-fungal-respiration
https://www.smolecule.com/products/b659206#how-does-isopyrazam-inhibit-fungal-respiration
https://www.smolecule.com/products/b659206#how-does-isopyrazam-inhibit-fungal-respiration
https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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